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Compound of Interest

Compound Name: N,2,2-Triethyl-3-methylbutyramide

CAS No.: 51115-73-2

Cat. No.: B12688991

Get Quote

Application Note & Analytical Protocols
Executive Summary
N,2,2-Triethyl-3-methylbutyramide (CAS: 51115-73-2) is a tertiary carboxamide derivative

structurally related to the "WS" series of physiological cooling agents (e.g., WS-3, WS-23).[1][2]

[3] Unlike menthol, these amides provide a cooling sensation without strong odor or taste,

making them critical functional ingredients in pharmaceuticals (topical analgesics), oral care,

and cosmetic formulations.

This Application Note provides rigorous protocols for the characterization, purity assessment,

and quantitative analysis of N,2,2-Triethyl-3-methylbutyramide. Due to the molecule's lack of

a strong chromophore and potential for isomeric impurities, we define a dual-platform approach

utilizing RP-HPLC-MS/UV for non-volatile matrices and GC-MS for purity profiling.

Compound Profile & Physiochemical Basis[4][5]
IUPAC Name:N-Ethyl-2,2-diethyl-3-methylbutanamide

CAS Number: 51115-73-2[1][2][3][4][5][6]
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Molecular Formula: C₁₁H₂₃NO

Molecular Weight: 185.31 g/mol

LogP: ~2.78 (Moderate lipophilicity)

pKa: Neutral amide (non-ionizable in standard pH range 2-10)

Analytical Challenge: The molecule lacks extended conjugation, resulting in negligible UV

absorption above 220 nm. Traditional HPLC-UV methods must operate at low wavelengths

(200–210 nm), increasing susceptibility to baseline noise and solvent cut-off interference.

Therefore, Mass Spectrometry (MS) or Charged Aerosol Detection (CAD) is recommended for

trace analysis.

Analytical Workflow Visualization
The following diagram outlines the decision matrix for selecting the appropriate analytical

technique based on sample matrix and data requirements.
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Figure 1: Decision tree for selecting Analytical Protocol A (GC-MS) or Protocol B (HPLC) based

on sample type.

Protocol A: Purity Profiling via GC-MS
Objective: To assess the isomeric purity of N,2,2-Triethyl-3-methylbutyramide standards and

detect volatile synthesis byproducts.

4.1 Instrument Configuration
System: Agilent 7890B GC / 5977B MSD (or equivalent).

Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm) or equivalent 5% phenyl-

methylpolysiloxane phase.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).
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Inlet: Split/Splitless, 260°C. Split ratio 50:1 for neat standards.

4.2 Temperature Program
Step Rate (°C/min) Temperature (°C) Hold Time (min)

Initial - 60 1.0

Ramp 1 15 220 0.0

Ramp 2 30 300 3.0

Total 14.33 min

4.3 MS Detection Parameters
Source Temp: 230°C

Quad Temp: 150°C

Scan Range: 40–350 m/z

Solvent Delay: 2.5 min

Target Ion (Quant):m/z 185 (Molecular Ion often weak), m/z 128 (Loss of N-ethyl +

rearrangement), m/z 58 (Base peak typical of diethyl amines/amides). Note: Fragmentation

pattern must be empirically verified with reference standard.

Protocol B: Quantitative Analysis via HPLC-UV/MS
Objective: Quantification of N,2,2-Triethyl-3-methylbutyramide in formulations where volatility

or matrix interference prevents GC analysis.

5.1 Mechanistic Rationale
Standard C18 columns often exhibit "dewetting" or poor retention for aliphatic amides in highly

aqueous mobile phases. We recommend a Mixed-Mode RP/Cation-Exchange column (e.g.,

SIELC Newcrom R1) or a high-density C18 with end-capping to ensure peak symmetry and

retention.

5.2 Method Parameters
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Column: Newcrom R1 (SIELC), 3.0 × 150 mm, 3 µm (or C18 equivalent).

Mobile Phase A: 0.1% Formic Acid in Water (LC-MS grade).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.6 mL/min.

Injection Volume: 5 µL.

Column Temp: 40°C.

5.3 Gradient Table
Time (min) % B (Organic) Rationale

0.0 30 Initial equilibration

8.0 90 Elution of analyte (LogP 2.78)

10.0 90 Wash lipophilic contaminants

10.1 30 Re-equilibration

14.0 30 Ready for next injection

5.4 Detection
UV: 210 nm (Reference 360 nm). Warning: Acetonitrile must be far-UV grade to minimize

baseline drift.

MS (ESI+):

Mode: Positive Ionization.

Target: [M+H]⁺ = 186.31 m/z.

Fragmentor: 100 V (Generic starting point).

Reference Standard Qualification
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To establish a "Primary Reference Standard" for this compound, the following validation tests

are required (Self-Validating System):

Identity (NMR):

1H NMR (CDCl3): Confirm the triplet for N-ethyl (approx 1.1 ppm, 3.3 ppm), the multiplets

for the 2,2-diethyl groups, and the doublet for the 3-methyl group.

13C NMR: Confirm Carbonyl carbon (~175 ppm) and quaternary carbon at position 2.

Purity (Mass Balance):

Purity (%) = 100% - (% Water [KF] + % Residual Solvents [GC-HS] + % Inorganics [ROI] +

% Organic Impurities [GC/HPLC]).

Homogeneity:

Analyze 10 vials from the lot; RSD of peak area must be < 1.0%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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